Cas no 2172090-06-9 (4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo3,4-dpyrimidine
• CAS No: 2172090-06-9
• MF: C₉H₁₁ClN₄O
• MW: 226.662840127945
• CID: 6317987
• PubChem ID: 165798227
• Update Time: 2025-05-26

4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo3,4-dpyrimidine
• 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine
• 2172090-06-9
• EN300-1645190

• Inchi： 1S/C9H11ClN4O/c1-2-15-4-3-14-9-7(5-13-14)8(10)11-6-12-9/h5-6H,2-4H2,1H3
• InChI Key： ZQLUMHQUGHURLX-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)CCOCC

Computed Properties

• Exact Mass: 226.0621387g/mol
• Monoisotopic Mass: 226.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.8Ų

Additional information on 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo3,4-dpyrimidine

Introduction to 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 2172090-06-9)

4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine, identified by its CAS number 2172090-06-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural features and potential applications in drug discovery and development. The compound belongs to the pyrazolo[3,4-d]pyrimidine class, which is well-known for its biological activity and role in medicinal chemistry.

The structural framework of 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine consists of a fused bicyclic system, incorporating both pyrazole and pyrimidine rings. The presence of a chloro substituent at the 4-position and an ethoxyethyl group at the 1-position introduces specific electronic and steric properties that can influence its reactivity and biological interactions. These features make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazolo[3,4-d]pyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer pathways. The chloro group in 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine enhances its ability to interact with biological targets, while the ethoxyethyl side chain provides flexibility for further chemical modifications.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing the pharmacokinetic properties of small molecules. The ethoxyethyl moiety in this compound contributes to improved solubility and bioavailability, which are critical factors for successful drug candidates. Additionally, the chloro substituent can serve as a handle for further derivatization, allowing chemists to fine-tune the compound's activity and selectivity.

One of the most compelling aspects of 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine is its potential role in addressing unmet medical needs. Ongoing research suggests that this compound may exhibit inhibitory effects on specific kinases that are overexpressed in certain types of cancer. By targeting these enzymes, the compound could disrupt signaling pathways that drive tumor growth and progression. This aligns with the broader goal of developing targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The synthesis of 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These techniques include transition metal-catalyzed cross-coupling reactions, which are essential for constructing the complex heterocyclic core. The introduction of the chloro group and the ethoxyethyl side chain are critical steps that demand careful optimization to ensure functional group compatibility.

In vitro studies have begun to elucidate the biological activity of 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine. Preliminary data indicate that the compound exhibits inhibitory properties against certain kinases, suggesting its potential as a lead molecule for drug development. These findings are particularly exciting given the increasing recognition of kinases as key targets in oncology research. Further investigation is needed to fully characterize its mechanism of action and assess its therapeutic potential.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine exemplifies this collaborative approach. Chemists design and synthesize new molecules based on structural insights from existing literature, while biologists evaluate their biological activity using cell-based assays. Clinicians provide clinical context by identifying unmet medical needs that these compounds could address.

As research progresses, computational methods are increasingly being used to predict the biological activity of small molecules before they are synthesized in the lab. These tools can help identify promising candidates like 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine based on their structural features alone. This approach accelerates the drug discovery process by narrowing down the pool of compounds that require experimental validation.

The future prospects for 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine are bright, with ongoing studies aimed at expanding its therapeutic applications beyond oncology. Researchers are exploring its potential use in treating inflammatory diseases and infectious disorders by targeting relevant enzymes or receptors. The versatility of this scaffold allows for diverse modifications that could tailor its activity to specific disease indications.

In conclusion, 4-chloro-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 2172090-06-9) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it holds significant potential for improving patient outcomes across multiple disease areas.